Cas no 25615-11-6 (Hop-22(29)-en-3-one)

Hop-22(29)-en-3-one is a triterpenoid compound derived from hops (Humulus lupulus) and related plant sources. It is characterized by a lupane skeleton with a ketone functional group at the C-3 position and a double bond between C-22 and C-29. This compound is of interest in phytochemical research due to its structural similarity to bioactive triterpenes, which often exhibit anti-inflammatory, antimicrobial, or cytotoxic properties. Its well-defined molecular structure makes it a valuable reference standard in analytical chemistry, particularly in HPLC or GC-MS studies of hop extracts or plant-derived metabolites. The compound's stability and purity also facilitate investigations into structure-activity relationships within the lupane triterpenoid class.

Hop-22(29)-en-3-one structure

Product Name:Hop-22(29)-en-3-one

CAS No:25615-11-6

MF:C₃₀H₄₈O

MW:424.701529502869

CID:271649

PubChem ID:15560618

Update Time:2025-11-06

Hop-22(29)-en-3-one Chemical and Physical Properties

Names and Identifiers

- A'-Neogammacer-22(29)-en-3-one
- 17BETA(H),21BETA(H)-HOP-22(29)-EN-3-ONE
- 17ß(H),21ß(H)-HOP-22(29)-EN-3-ONE
- 17ß(H),21ß(H)-Hop-22(29)-en-3-one100µg
- androsteronehemisuccinate
- 3-Oxo-hop-22(29)-ene
- CS-0530382
- Hop-22(29)-en-3-one
- (3S,3As,5aR,5bR,7aR,11aR,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-3-prop-1-en-2-yl-2,3,3a,4,5,6,7,7a,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
- 25615-11-6
- Inchi： 1S/C30H48O/c1-19(2)20-11-15-27(5)21(20)12-17-29(7)23(27)9-10-24-28(6)16-14-25(31)26(3,4)22(28)13-18-30(24,29)8/h20-24H,1,9-18H2,2-8H3/t20-,21+,22+,23-,24-,27+,28+,29-,30-/m1/s1
- InChI Key： VEVKLOLYYQLRRV-WQPOQZFBSA-N
- SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CC[C@H](C(=C)C)[C@@H]3CC[C@@]12C

Computed Properties

Exact Mass: 424.37100
Monoisotopic Mass: 424.370516150g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 31
Rotatable Bond Count: 1
Complexity: 807
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.6
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07000
LogP: 8.23300

Hop-22(29)-en-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H251800-2.5mg	Hop-22(29)-en-3-one	25615-11-6	2.5mg	$ 173.00	2023-04-15
TRC	H251800-10mg	Hop-22(29)-en-3-one	25615-11-6	10mg	$ 661.00	2023-04-15
TRC	H251800-25mg	Hop-22(29)-en-3-one	25615-11-6	25mg	$ 1800.00	2023-09-07